Cas no 512-51-6 (Ethyl 1,1,2,2-tetrafluoroethyl ether)

• Product Name: Ethyl 1,1,2,2-tetrafluoroethyl ether
• CAS No: 512-51-6
• MF: C₄H₆F₄O
• MW: 146.083455562592
• MDL: MFCD00069162
• CID: 37910
• PubChem ID: 253661588
• Update Time: 2025-05-23

Ethyl 1,1,2,2-tetrafluoroethyl ether Chemical and Physical Properties

Names and Identifiers

• ethyl 1,1,2,2-tetrafluoroethyl ether
• 1-ethoxy-1,1,2,2-tetrafluoroethane
• 1,1,2,2-Tetrafluoroethyl ethyl ether
• 374pcE-beta-gamma
• Ethane, 1-ethoxy-1,1,2,2-tetrafluoro-
• Ether, ethyl 1,1,2,2-tetrafluoroethyl
• 1,1,2,2-tetrafluoroethyl ether
• HBRLMDFVVMYNFH-UHFFFAOYSA-N
• 1,1,2,2-Tetrafluoroethoxyethane
• 1,1,2,2-Tetrafluoro Ethyl Ether
• 3-Oxa-1,1,2,2-tetrafluoropentane
• 4624AE
• SBB086457
• P
• D90583
• Ethoxy-1,1,2,2-tetrafluoroethane
• DTXSID4075249
• ethyl 1,1,2,2-tetrafluoroethyl ether/HFE-374E
• ethyl1,1,2,2-tetrafluoroethyl ether
• MS-20255
• SCHEMBL658787
• 1,1,2,2-Tetrafluoroethyl ether, 97%
• AKOS005063427
• LAIDESKHUQONBF-UHFFFAOYSA-N
• FT-0625825
• 512-51-6
• E1019
• MFCD00069162
• ethyl-1,1,2,2-tetrafluoroethyl ether
• 680-776-0
• DTXCID3040982
• Ethyl 1,1,2,2-tetrafluoroethyl ether

• MDL： MFCD00069162
• Inchi： 1S/C4H6F4O/c1-2-9-4(7,8)3(5)6/h3H,2H2,1H3
• InChI Key： HBRLMDFVVMYNFH-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(OCC)F

Computed Properties

• Exact Mass: 146.03500
• Monoisotopic Mass: 146.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.198
• Boiling Point: 58°C(lit.)
• Flash Point: 56-58°C
• Refractive Index: 1.294
• PSA: 9.23000
• LogP: 1.88080
• Solubility: Not determined

Ethyl 1,1,2,2-tetrafluoroethyl ether Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H315,H319,H335
• Warning Statement： P210,P241,P303
  P361
  P353,P305
  P351
  P338,P405,P501A
• Hazardous Material transportation number：3271
• Hazard Category Code： 11
• Safety Instruction： S16-S23-S33
• RTECS：KI3590000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Ethyl 1,1,2,2-tetrafluoroethyl ether

Ethyl 1,1,2,2-Tetrafluoroethyl Ether: A Comprehensive Overview

Ethyl 1,1,2,2-tetrafluoroethyl ether (CAS No. 512-51-6) is a fluorinated organic compound with the molecular formula C4H6F4O. This compound belongs to the class of ethers and is widely recognized for its unique chemical properties and diverse applications. The molecule consists of an ethoxy group (-OCH2CH3) attached to a tetrafluoroethyl group (-CF2CF3), making it a valuable compound in various industrial and research settings. Recent studies have highlighted its potential in advanced materials science and green chemistry.

The synthesis of ethyl 1,1,2,2-tetrafluoroethyl ether involves a multi-step process that typically begins with the fluorination of alcohols or alkenes. The reaction conditions are carefully controlled to ensure high purity and yield. One of the key advantages of this compound is its stability under various environmental conditions, which makes it suitable for long-term storage and use in demanding applications. Researchers have also explored its reactivity in different chemical systems, revealing its potential as a precursor for more complex fluorinated compounds.

Ethyl 1,1,2,2-tetrafluoroethyl ether has been extensively studied for its role in polymer chemistry. Its ability to act as a reactive intermediate in polymerization reactions has led to the development of novel materials with improved thermal and mechanical properties. For instance, recent studies have demonstrated its use in the synthesis of fluoropolymers that exhibit exceptional resistance to harsh environments, making them ideal for aerospace and automotive industries.

In addition to its role in polymer chemistry, ethyl 1,1,2,2-tetrafluoroethyl ether has found applications in electronics manufacturing. Its low surface tension and high dielectric strength make it an excellent candidate for use as a cleaning agent in the production of semiconductors and printed circuit boards. Furthermore, its compatibility with various materials ensures minimal damage during the cleaning process.

The environmental impact of ethyl 1,1,2,2-tetrafluoroethyl ether has also been a topic of recent research. Studies have shown that this compound exhibits low toxicity and biodegradability under specific conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and human health.

From an analytical standpoint, ethyl 1,1,2,2-tetrafluoroethyl ether can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. These methods provide detailed insights into the molecular structure and functional groups present in the compound. Additionally, mass spectrometry has been employed to confirm the molecular weight and composition of this compound.

The growing demand for fluorinated compounds in various industries has positioned ethyl 1,1,2,2-tetrafluoroethyl ether as a key player in modern chemistry. Its versatility and unique properties continue to drive innovation across multiple fields. As research progresses further into its potential applications and environmental implications